Cas no 154524-53-5 (Camelliatannin G (9CI))

Camelliatannin G (9CI) structure
Camelliatannin G (9CI) structure
Product Name:Camelliatannin G (9CI)
CAS No:154524-53-5
MF:C49H34O29
MW:1086.77687692642
CID:219349
PubChem ID:16131433
Update Time:2025-04-19

Camelliatannin G (9CI) Chemical and Physical Properties

Names and Identifiers

    • Camelliatannin G (9CI)
    • Camelliatannin G
    • DTXSID101316568
    • 20-(3,4-dihydroxyphenyl)-14-(3,4,5,11,17,18,19-heptahydroxy-8,14-dioxo-9,13-dioxatricyclo[13.4.0.02,7]nonadeca-1(19),2,4,6,15,17-hexaen-10-yl)-4,7,8,9,21,24-hexahydroxy-2,12,29-trioxo-3,13,19,27,30-pentaoxaheptacyclo[13.12.3.01,16.05,28.06,11.017,26.018,23]triaconta-5(28),6,8,10,17(26),18(23),24-heptaene-4-carboxylic acid
    • 154524-53-5
    • Inchi: 1S/C49H34O29/c50-15-2-1-10(3-17(15)52)37-21(56)4-11-16(51)8-23-27(38(11)73-37)29-40-41(39-22(57)9-72-42(64)12-5-18(53)31(58)34(61)24(12)25-13(43(65)74-39)6-19(54)32(59)35(25)62)76-44(66)14-7-20(55)33(60)36(63)26(14)28-30(45(67)75-40)48(29,77-23)47(70)78-49(28,71)46(68)69/h1-3,5-8,21-22,29,37,39-41,50-63,71H,4,9H2,(H,68,69)
    • InChI Key: MMIYRWRTSJNIBU-UHFFFAOYSA-N
    • SMILES: O1C2C=C(C3CC(C(C4C=CC(=C(C=4)O)O)OC=3C=2C2C3C(C4C(COC(C5C=C(C(=C(C=5C5C(=C(C(=CC=5C(=O)O4)O)O)O)O)O)O)=O)O)OC(C4C=C(C(=C(C=4C4C(C(=O)O)(O)OC(C12C=4C(=O)O3)=O)O)O)O)=O)O)O

Computed Properties

  • Exact Mass: 1086.118575
  • Monoisotopic Mass: 1086.118575
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 16
  • Hydrogen Bond Acceptor Count: 29
  • Heavy Atom Count: 78
  • Rotatable Bond Count: 3
  • Complexity: 2470
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 9
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 491
  • XLogP3: 0.1
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